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Compound of Interest

Compound Name: Benzoyl-dI-phenylalanine

Cat. No.: B7734547

This guide provides an in-depth examination of Benzoyl-dl-phenylalanine, a quintessential
model for understanding chirality and its implications in scientific research and pharmaceutical
development. We will explore the foundational principles of its racemic nature, the critical
importance of enantiomeric separation, and the robust methodologies employed to achieve it.

The Principle of Chirality: Understanding Benzoyl-
di-phenylalanine

Benzoyl-dl-phenylalanine (Bz-dI-Phe) is an N-acyl amino acid. Its core structure, derived from
the amino acid phenylalanine, contains a chiral center—a carbon atom bonded to four different
substituent groups. This stereocenter is the origin of its chirality, allowing the molecule to exist
in two non-superimposable mirror-image forms called enantiomers.[1][2]

o Benzoyl-I-phenylalanine (Bz-I-Phe): The (S)-enantiomer.
e Benzoyl-d-phenylalanine (Bz-d-Phe): The (R)-enantiomer.[1][2]

When synthesized using achiral methods, these enantiomers are produced in equal amounts,
forming a racemic mixture or racemate. This 50:50 mixture is designated with the prefix "dI-"
(e.g., Benzoyl-dl-phenylalanine) and is optically inactive because the equal and opposite
optical rotations of the two enantiomers cancel each other out.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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